Cas no 933750-32-4 (Ethyl-pyrazin-2-ylMethyl-aMine)

• Product Name: Ethyl-pyrazin-2-ylMethyl-aMine
• CAS No: 933750-32-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1003290
• PubChem ID: 43163720
• Update Time: 2025-10-27

Ethyl-pyrazin-2-ylMethyl-aMine Chemical and Physical Properties

Names and Identifiers

• Ethyl-pyrazin-2-ylMethyl-aMine
• N-(pyrazin-2-ylmethyl)ethanamine
• 933750-32-4
• DTXSID20655637
• ethyl[(pyrazin-2-yl)methyl]amine
• SCHEMBL2258531
• N-[(Pyrazin-2-yl)methyl]ethanamine
• AKOS009344682
• AM101647
• DB-319608

• MDL： MFCD11105986
• Inchi： 1S/C7H11N3/c1-2-8-5-7-6-9-3-4-10-7/h3-4,6,8H,2,5H2,1H3
• InChI Key： FPHBLTQIFQMUDE-UHFFFAOYSA-N
• SMILES： N(CC)CC1C=NC=CN=1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Ethyl-pyrazin-2-ylMethyl-aMine

Ethyl-pyrazin-2-ylMethyl-aMine (CAS No. 933750-32-4): A Comprehensive Overview

Ethyl-pyrazin-2-ylMethyl-aMine (CAS No. 933750-32-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This heterocyclic amine, featuring a pyrazine ring, is known for its unique structural properties and versatile applications. Researchers and industry professionals are increasingly exploring its potential due to its role in synthesizing bioactive molecules and functional materials.

The molecular structure of Ethyl-pyrazin-2-ylMethyl-aMine combines an ethyl group with a pyrazin-2-ylmethyl moiety, offering a balance of lipophilicity and reactivity. This makes it a valuable intermediate in the development of pharmaceuticals, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies highlight its utility in creating novel compounds with potential therapeutic effects, aligning with the growing demand for innovative drug candidates.

In agrochemical applications, Ethyl-pyrazin-2-ylMethyl-aMine serves as a key building block for crop protection agents. Its derivatives have shown promise in enhancing plant resistance to pests and diseases, addressing global concerns about sustainable agriculture. With the rise of precision farming and eco-friendly pest control solutions, this compound is poised to play a pivotal role in next-generation agrochemical formulations.

The synthesis of Ethyl-pyrazin-2-ylMethyl-aMine typically involves multi-step organic reactions, including condensation and reduction processes. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to improve yield and purity. These innovations cater to the pharmaceutical industry's need for high-quality intermediates, ensuring compliance with stringent regulatory standards.

From a commercial perspective, the demand for Ethyl-pyrazin-2-ylMethyl-aMine is driven by its expanding applications in drug discovery and agrochemical research. Market analysts project steady growth for this compound, particularly in regions with robust pharmaceutical and agricultural sectors. Suppliers are focusing on scalable production methods to meet the increasing requirements of research institutions and industrial players.

Environmental and safety considerations are paramount when handling Ethyl-pyrazin-2-ylMethyl-aMine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory bodies emphasize the importance of responsible storage and disposal to minimize any potential risks.

In the context of emerging trends, Ethyl-pyrazin-2-ylMethyl-aMine is gaining traction in the development of smart materials and nanotechnology. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for creating advanced sensors and catalysts. Researchers are also investigating its role in energy storage solutions, such as lithium-ion batteries, where its derivatives could enhance performance and durability.

The future of Ethyl-pyrazin-2-ylMethyl-aMine looks promising, with ongoing research uncovering new applications and optimizing existing ones. Collaborative efforts between academia and industry are expected to accelerate its adoption across diverse sectors. As scientific advancements continue, this compound is likely to remain a focal point for innovation in chemistry and related disciplines.

For researchers and professionals seeking detailed technical data, the CAS No. 933750-32-4 serves as a reliable identifier for accessing relevant literature and supplier information. Reputable chemical databases and journals frequently update their repositories with the latest findings on Ethyl-pyrazin-2-ylMethyl-aMine, ensuring stakeholders stay informed about breakthroughs and best practices.

In summary, Ethyl-pyrazin-2-ylMethyl-aMine (CAS No. 933750-32-4) is a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and advanced materials. Its unique properties and adaptability make it a valuable asset in scientific and industrial endeavors, contributing to solutions for some of today's most pressing challenges.